Cas no 1737-06-0 (N-(4-(Trifluoromethoxy)phenyl)acetamide)

• Product name: N-(4-(Trifluoromethoxy)phenyl)acetamide
• CAS No: 1737-06-0
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD00075293
• CID: 182862
• PubChem ID: 74437

N-(4-(Trifluoromethoxy)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(Trifluoromethoxy)phenyl)acetamide
• 4'-(TRIFLUOROMETHOXY)ACETANILIDE
• Acetamide,N-[4-(trifluoromethoxy)phenyl]-
• N1-[4-(Trifluoromethoxy)phenyl]acetamide
• 4′-(Trifluoromethoxy)acetanilide
• N-[4-(trifluoromethoxy)phenyl]acetamide
• 4-(TRIFLUOROMETHOXY)ACETANILIDE
• 4'-(Trifluoromethoxy)acetanilide97%
• 4'-(Trifluoromethoxy)acetanilide 97%
• alpha,alpha,alpha-Trifluoro-p-acetanisidide
• 1737-06-0
• CS-W014768
• p-Acetanisidide, alpha,alpha,alpha-trifluoro-
• MFCD00075293
• Maybridge1_000125
• TD1036
• DTXSID20169643
• FT-0616868
• Z30533876
• A811555
• MixCom1_000235
• AKOS005257681
• Acetamide, N-[4-(trifluoromethoxy)phenyl]-
• FS-1139
• SCHEMBL9070653
• DB-352341
• 4-OCF3 ACETANILIDE

• MDL： MFCD00075293
• Inchi： InChI=1S/C9H8F3NO2/c1-6(14)13-7-2-4-8(5-3-7)15-9(10,11)12/h2-5H,1H3,(H,13,14)
• InChI Key： QQRLAETWHFRNQH-UHFFFAOYSA-N
• SMILES： FC(F)(F)OC1C=CC(NC(=O)C)=CC=1

Computed Properties

• Exact Mass: 219.05100
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: Not determined.
• Melting Point: 115-117°C
• PSA: 38.33000
• LogP: 2.61660
• Solubility: Not determined

N-(4-(Trifluoromethoxy)phenyl)acetamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

N-(4-(Trifluoromethoxy)phenyl)acetamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(4-(Trifluoromethoxy)phenyl)acetamide

Comprehensive Overview of N-(4-(Trifluoromethoxy)phenyl)acetamide (CAS No. 1737-06-0)

N-(4-(Trifluoromethoxy)phenyl)acetamide, with the CAS registry number 1737-06-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or abbreviated as TFMPA, belongs to the class of arylacetamides, which are known for their diverse biological activities. The presence of the trifluoromethoxy group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like N-(4-(Trifluoromethoxy)phenyl)acetamide has surged due to their unique physicochemical properties. Researchers and industries are increasingly exploring their potential in medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's CAS No. 1737-06-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies. Its structural motif is also found in several FDA-approved drugs, underscoring its importance in modern pharmacology.

One of the key reasons behind the growing interest in N-(4-(Trifluoromethoxy)phenyl)acetamide is its role in green chemistry initiatives. As sustainability becomes a global priority, chemists are focusing on eco-friendly synthesis methods for such compounds. The trifluoromethoxy moiety, in particular, is being studied for its ability to improve the environmental profile of agrochemicals while maintaining efficacy. This aligns with the broader trend of precision agriculture, where fluorine-containing compounds play a pivotal role in reducing pesticide usage.

From a technical standpoint, CAS No. 1737-06-0 is characterized by its high purity and stability under standard conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its identity and quality. The compound's molecular weight and melting point are critical parameters for researchers working on structure-activity relationships (SAR). Additionally, its solubility profile makes it suitable for various formulation strategies, including nanoparticle delivery systems.

Beyond its pharmaceutical applications, N-(4-(Trifluoromethoxy)phenyl)acetamide is also explored in material science. Its incorporation into polymeric matrices has shown promise in enhancing thermal stability and chemical resistance. This has implications for industries ranging from electronics to coatings, where high-performance materials are in constant demand. The compound's CAS No. 1737-06-0 is often cited in patents related to these innovations, highlighting its versatility.

In conclusion, N-(4-(Trifluoromethoxy)phenyl)acetamide (CAS No. 1737-06-0) represents a fascinating intersection of chemistry, biology, and materials engineering. Its fluorinated structure and multifunctional applications make it a subject of ongoing research and industrial interest. As scientific communities continue to uncover its potential, this compound is poised to remain a cornerstone in the development of next-generation therapeutics and advanced materials.